Cas no 327026-30-2 (5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-propyl-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide)

• Product Name: 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-propyl-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide
• CAS No: 327026-30-2
• MF: C₁₈H₁₆BrN₃O₃
• MW: 402.241943359375
• CID: 5924409
• PubChem ID: 3508164
• Update Time: 2025-06-08

5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-propyl-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-propyl-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide
• 5-bromo-2-hydroxy-N-[(Z)-(2-oxo-1-propylindol-3-ylidene)amino]benzamide
• 5-bromo-2-hydroxy-N-[(E)-(2-oxo-1-propylindol-3-ylidene)amino]benzamide
• Benzoic acid, 5-bromo-2-hydroxy-, 2-(1,2-dihydro-2-oxo-1-propyl-3H-indol-3-ylidene)hydrazide
• AT-057/40258202
• 5-bromo-2-hydroxy-N'-[(3E)-2-oxo-1-propyl-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide
• F1048-0942
• AKOS001609555
• (Z)-5-bromo-2-hydroxy-N'-(2-oxo-1-propylindolin-3-ylidene)benzohydrazide
• 5-bromo-2-hydroxy-N'-[(3Z)-2-oxo-1-propyl-2,3-dihydro-1H-indol-3-ylidene]benzohydrazide
• AKOS002236020
• 5-bromo-2-hydroxy-N-(2-hydroxy-1-propylindol-3-yl)iminobenzamide
• 5-bromo-2-hydroxy-N'-(2-oxo-1-propyl-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide
• 327026-30-2
• ZINC13844077

• Inchi： 1S/C18H16BrN3O3/c1-2-9-22-14-6-4-3-5-12(14)16(18(22)25)20-21-17(24)13-10-11(19)7-8-15(13)23/h3-8,10,23H,2,9H2,1H3,(H,21,24)
• InChI Key： SISRRVYRBUFHCH-UHFFFAOYSA-N
• SMILES： C(NN=C1C2=C(N(CCC)C1=O)C=CC=C2)(=O)C1=CC(Br)=CC=C1O

Computed Properties

• Exact Mass: 401.03750g/mol
• Monoisotopic Mass: 401.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 7.55±0.43(Predicted)

Additional information on 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-propyl-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide

Introduction to 5-Bromo-2-Hydroxy-N'-(3Z)-2-Oxo-1-Propyl-2,3-Dihydro-1H-Indol-3-Ylidenebenzohydrazide (CAS No. 327026-30-2)

5-Bromo-2-Hydroxy-N'-(3Z)-2-Oxo-1-Propyl-2,3-Dihydro-1H-Indol-3-Ylidenebenzohydrazide, with the CAS number 327026-30-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a hydroxyl group, and a substituted indole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The indole core is a fundamental building block in many biologically active molecules, particularly in the development of drugs targeting various diseases. The presence of the bromine atom and the hydroxyl group further enhances the compound's reactivity and solubility, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 5-Bromo-2-Hydroxy-N'-(3Z)-2-Oxo-1-Propyl-2,3-Dihydro-1H-Indol-3-Ylidenebenzohydrazide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The indole moiety is known to interact with key inflammatory pathways, such as the NF-κB signaling pathway, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, 5-Bromo-2-Hydroxy-N'-(3Z)-2-Oxo-1-Propyl-2,3-Dihydro-1H-Indol-3-Ylidenebenzohydrazide has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell proliferation and survival. The bromine atom and the hydroxyl group play crucial roles in enhancing the compound's ability to target cancer cells selectively.

The pharmacokinetic properties of 5-Bromo-2-Hydroxy-N'-(3Z)-2-Oxo-1-Propyl-2,3-Dihydro-1H-Indol-3-Ylidenebenzohydrazide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. The indole core contributes to its stability and bioavailability, while the bromine atom and hydroxyl group enhance its solubility and permeability across biological membranes.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Bromo-2-Hydroxy-N'-(3Z)-2-Oxo-1-Propyl-2,3-Dihydro-1H-Indol-3-Ylidenebenzohydrazide in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerance to the compound and significant improvements in their condition. These findings have paved the way for further clinical investigations and potential commercialization.

The synthesis of 5-Bromo-2-Hydroxy-N'-(3Z)-2-Oxo-1-Propyl-2,3-Dihydro-1H-Indol-3-Ylidenebenzohydrazide involves several steps, including the formation of the indole core and subsequent functionalization with the bromine atom and hydroxyl group. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, 5-Bromo-2-Hydroxy-N'-(3Z)-2-Oxo-1-Porpyl--Dihydro--Indol--Ylidenebenzohydrazide (CAS No. 327026--) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits for patients suffering from various diseases.